Cas no 2608-21-1 (Sotetsuflavone)

• Product Name: Sotetsuflavone
• CAS No: 2608-21-1
• MF: C₃₁H₂₀O₁₀
• MW: 552.484509468079
• CID: 282629
• PubChem ID: 5494868
• Update Time: 2025-06-12

Sotetsuflavone Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one,8-[5-(5,7-dihydroxy-4-oxo-4H-1-benzopyran-2-yl)-2-hydroxyphenyl]-5-hydroxy-2-(4-hydroxyphenyl)-7-methoxy-
• Sotetsuflavone
• 4H-1-Benzopyran-4-one,8-[5-(5,7-dihydroxy-4-oxo-4H-1-benzopyran-2-yl)-2-hydroxyphenyl]-5-hydroxy-2-(4-hydroxyphenyl)-7-methox
• 3''',8-Biflavone,4',4''',5,5'',7''-pentahydroxy-7-methoxy- (7CI,8CI)
• Sotetsuflavon
• Sotetsuflavone (6CI)
• 4',4''',5,5'',7''-Pentahydroxy-7-methoxy-3''',8-biflavone
• 7'-O-Methylamentoflavone
• 8-(5-(5,7-dihydroxy-4-oxo-4H-chromen-2-yl)-2-hydroxyphenyl)-5-hydroxy-2-(4-hydroxyphenyl)-7-methoxy-4H-chromen-4-one
• 8-[5-(5,7-dihydroxy-4-oxo-chromen-2-yl)-2-hydroxy-phenyl]-5-hydroxy-2-(4-hydroxyphenyl)-7-methoxy-chromen-4-one
• 8-[5-(5,7-dihydroxy-4-oxochromen-2-yl)-2-hydroxyphenyl]-5-hydroxy-2-(4-hydroxyphenyl)-7-methoxychromen-4-one
• 8-[5-(5,7-Dihydroxy-4-oxo-4H-chrom
• 8-[5-(5,7-Dihydroxy-4-oxo-4H-1-benzopyran-2-yl)-2-hydroxyphenyl]-5-hydroxy-2-(4-hydroxyphenyl)-7-methoxy-4H-1-benzopyran-4-one
• SCHEMBL4467051
• CS-5765
• 8-[5-(5,7-Dihydroxy-4-oxo-4H-chromen-2-yl)-2-hydroxy-phenyl]-5-hydroxy-2-(4-hydroxy-phenyl)-7-methoxy-chromen-4-one
• UNII-AL6OQW24CT
• AKOS032945098
• 8-[3-(4-Oxo-5,7-dihydroxy-4H-1-benzopyran-2-yl)-6-hydroxyphenyl]-2-(4-hydroxyphenyl)-5-hydroxy-7-methoxy-4H-1-benzopyran-4-one
• FS-8097
• 2608-21-1
• AL6OQW24CT
• DTXSID501103517
• 4H-1-BENZOPYRAN-4-ONE, 8-(5-(5,7-DIHYDROXY-4-OXO-4H-1-BENZOPYRAN-2-YL)-2-HYDROXYPHENYL)-5-HYDROXY-2-(4-HYDROXYPHENYL)-7-METHOXY-
• 8-[5-(5,7-dihydroxy-4-oxo-4H-chromen-2-yl)-2-hydroxyphenyl]-5-hydroxy-2-(4-hydroxyphenyl)-7-methoxy-4H-chromen-4-one
• HY-N2199
• DA-58018

• Inchi： 1S/C31H20O10/c1-39-26-13-23(38)30-22(37)12-24(14-2-5-16(32)6-3-14)41-31(30)28(26)18-8-15(4-7-19(18)34)25-11-21(36)29-20(35)9-17(33)10-27(29)40-25/h2-13,32-35,38H,1H3
• InChI Key： OIFVLHZEBAXHPM-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC(=CC=2)O)=CC(C2=C(C=C(C(C3C(=CC=C(C4=CC(C5C(=CC(=CC=5O4)O)O)=O)C=3)O)=C12)OC)O)=O

Computed Properties

• Exact Mass: 552.10600
• Monoisotopic Mass: 552.106
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 41
• Rotatable Bond Count: 4
• Complexity: 1060
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 163
• Molecular Weight: 552.5
• XLogP3: 5.4

Experimental Properties

• Color/Form: Yellow powder
• Density: 1.576±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 310-320 ºC
• Boiling Point: 873.1±65.0 °C at 760 mmHg
• Flash Point: 153.7±16.7 °C
• Solubility: Insuluble (1.6E-4 g/L) (25 ºC),
• PSA: 170.80000
• LogP: 5.43700

Sotetsuflavone Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Biflavonoids and polyflavonoids
• Biflavones
• Flavonoids

Additional information on Sotetsuflavone

Introduction to Sotetsuflavone (CAS No: 2608-21-1)

Sotetsuflavone, identified by the Chemical Abstracts Service registry number 2608-21-1, is a naturally occurring flavonoid compound that has garnered significant attention in the field of pharmaceutical research and biomedicine. Flavonoids are a class of polyphenolic compounds widely distributed in plants, known for their diverse biological activities, including antioxidant, anti-inflammatory, and anticancer properties. Sotetsuflavone, in particular, has emerged as a promising candidate for therapeutic applications due to its unique chemical structure and multifaceted biological effects.

The chemical structure of Sotetsuflavone (CAS No: 2608-21-1) consists of a flavone backbone with specific substitutions that contribute to its distinct pharmacological profile. Flavones are a subclass of flavonoids characterized by a 2-phenylchromen-4-one backbone, and Sotetsuflavone exhibits structural features that enhance its interaction with various biological targets. This compound has been extensively studied for its potential in modulating cellular signaling pathways associated with chronic diseases and cancer.

Recent advancements in molecular biology and pharmacology have highlighted the therapeutic potential of Sotetsuflavone. Research indicates that this compound can inhibit the proliferation of cancer cells by inducing apoptosis and suppressing the expression of pro-survival genes. Studies have demonstrated its efficacy in preclinical models of breast, prostate, and colorectal cancers, suggesting its potential as a chemopreventive or chemotherapeutic agent. The ability of Sotetsuflavone to modulate key signaling pathways such as the PI3K/Akt and MAPK/ERK pathways makes it an attractive target for drug development.

Beyond its anticancer properties, Sotetsuflavone has shown significant promise in combating inflammation and oxidative stress. Chronic inflammation is a hallmark of many diseases, including cardiovascular disorders, diabetes, and neurodegenerative conditions. By inhibiting inflammatory cytokine production and enhancing antioxidant defense mechanisms, Sotetsuflavone may help mitigate the progression of these pathologies. Furthermore, its ability to scavenge reactive oxygen species (ROS) underscores its potential in protecting against oxidative damage, which is implicated in aging and various chronic diseases.

The pharmacokinetic profile of Sotetsuflavone (CAS No: 2608-21-1) is another critical aspect that contributes to its therapeutic relevance. Flavonoids are generally well-tolerated with low toxicity, making them suitable for long-term therapeutic use. Studies have shown that Sotetsuflavone exhibits moderate bioavailability upon oral administration, allowing for feasible dosing regimens. Additionally, its ability to cross the blood-brain barrier suggests potential applications in neuroprotective therapies.

In conclusion, Sotetsuflavone (CAS No: 2608-21-1) is a multifaceted flavonoid with significant therapeutic potential across various disease modalities. Its ability to modulate critical cellular pathways associated with cancer, inflammation, and oxidative stress positions it as a promising candidate for further clinical investigation. As research continues to uncover the mechanisms underlying its biological effects, Sotetsuflavone may play a pivotal role in the development of novel therapeutic strategies in modern medicine.